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Introduction

Hordenine (N,N-dimethyltyramine) is a naturally occurring phenethylamine alkaloid found in a

variety of plants, including barley (Hordeum vulgare), bitter orange (Citrus aurantium), and

certain cacti. It is known for its mild stimulant and nootropic effects, leading to its inclusion in

dietary supplements and performance enhancers. Traditional methods for hordenine

quantification, such as HPLC and GC-MS, often require extensive and time-consuming sample

preparation steps.[1][2] Direct Analysis in Real Time-High Resolution Mass Spectrometry

(DART-HRMS) offers a powerful alternative for rapid, direct, and sensitive analysis of

hordenine in complex plant matrices with minimal to no sample preparation.[1][3][4] This

application note provides a detailed protocol for the quantification of hordenine in plant

materials using DART-HRMS.
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Direct Analysis in Real Time (DART) is an ambient ionization technique that allows for the

direct analysis of samples in their native state.[4][5] In the DART source, heated helium gas is

subjected to an electrical discharge, creating a plasma of electronically excited helium atoms

(metastables).[3][5] These metastables interact with ambient atmospheric molecules (typically

water) to create protonated water clusters, which act as the primary ionizing agents. When a

sample is introduced into this gas stream, the analyte molecules on the surface are thermally

desorbed and ionized via proton transfer. The resulting ions are then guided into a high-

resolution mass spectrometer (HRMS) for accurate mass analysis and quantification. This

process is nearly instantaneous and circumvents the need for chromatographic separation.[3]

Experimental Protocols
Materials and Reagents

Standards: Hordenine hydrochloride (analytical standard), Hordenine-d6 (internal standard).

Solvents: Methanol (LC-MS grade), Deionized water.

Plant Material: Dried and ground plant tissue (e.g., leaves, stems, roots).

Equipment: Analytical balance, vortex mixer, centrifuge, volumetric flasks, micropipettes,

autosampler vials or glass capillaries for sample introduction.

Standard Solution Preparation
Primary Stock Solutions (1 mg/mL):

Accurately weigh 10 mg of hordenine hydrochloride and dissolve in 10 mL of methanol.

Accurately weigh 1 mg of hordenine-d6 and dissolve in 1 mL of methanol.

Internal Standard (IS) Working Solution (10 µg/mL):

Dilute the hordenine-d6 primary stock solution 1:100 with methanol.

Calibration Standards (0.5 - 100 µg/mL):

Prepare a series of calibration standards by serial dilution of the hordenine primary stock

solution with methanol.
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Spike each calibration standard with the internal standard working solution to a final

concentration of 1 µg/mL. For example, to 1 mL of each calibration standard, add 100 µL

of the 10 µg/mL IS solution.

Sample Preparation
The key advantage of DART is the minimal sample preparation required.[4][6]

Method A: Direct Analysis (for fresh or homogenous material)

Cut a small, representative piece of the fresh plant material (e.g., a 2x2 mm leaf section).

Using forceps, hold the sample in the DART gas stream between the ion source and the

mass spectrometer inlet.

Method B: Simple Solvent Extraction (for dried or powdered material)

Accurately weigh 10-20 mg of the homogenized, dried plant powder into a microcentrifuge

tube.

Add 1 mL of methanol containing the internal standard (1 µg/mL hordenine-d6).

Vortex the mixture vigorously for 1 minute.

Centrifuge at 10,000 x g for 5 minutes to pellet the solid material.

Dip the closed end of a clean glass capillary into the supernatant and present it to the DART

gas stream for analysis.

DART-HRMS Instrumental Parameters
The following parameters serve as a starting point and should be optimized for the specific

instrument in use.
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Parameter Setting

DART Source

Ionization Mode Positive (+)

Gas Helium

Gas Temperature 350 - 450 °C

Grid Electrode Voltage +250 V

Mass Spectrometer

Mass Analyzer Orbitrap or Time-of-Flight (TOF)

Mass Range m/z 50 - 500

Resolution > 60,000 FWHM

Monitored Ions (Exact Mass) Hordenine [M+H]⁺: 166.1226

Hordenine-d6 [M+H]⁺: 172.1594

Data Presentation and Results
Quantitative analysis is performed by generating a calibration curve based on the peak area

ratio of the hordenine analyte to the hordenine-d6 internal standard. The method should be

validated for linearity, accuracy, precision, and sensitivity.

Table 1: Quantitative Performance of the DART-HRMS Method

Parameter Result Reference

Lower Limit of Quantification

(LLOQ)
1 µg/mL [1]

Linearity Range (R²) 1 - 100 µg/mL (>0.99) [2]

Precision (%RSD) < 15%

Accuracy (% Recovery) 85 - 115%

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/34750996/
https://www.researchgate.net/publication/356066928_Quantification_of_Hordenine_in_a_Complex_Plant_Matrix_by_Direct_Analysis_in_Real_Time_-_High-Resolution_Mass_Spectrometry_Application_to_the_Plant_of_Concern_Sceletium_tortuosum
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10822031?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Example Hordenine Concentrations in Plant-Derived Products

Sample Matrix
Hordenine Concentration
(mg/g)

Reference

Sceletium tortuosum Product 1 0.027 [1]

Sceletium tortuosum Product 2 1.071 [1]

Germinated Barley (Hordeum

vulgare)
Varies with germination time [7][8]

Mandatory Visualizations
Hordenine Biosynthesis Pathway
The biosynthesis of hordenine in plants like barley begins with the amino acid L-Tyrosine.[7]

Tyrosine undergoes decarboxylation to form tyramine, which is then sequentially N-methylated

twice, using S-adenosyl methionine (SAM) as a methyl donor, to first produce N-

methyltyramine and finally hordenine.[8][9]
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Hordenine biosynthesis from L-Tyrosine in plants.

Experimental Workflow
The workflow for hordenine quantification using DART-HRMS is streamlined, emphasizing

speed and efficiency from sample collection to final data analysis.

DART-HRMS Experimental Workflow

Plant Sample
Collection

Minimal Sample Prep
(e.g., Methanol Extraction)

Internal Standard
Spiking

DART-HRMS
Analysis

Data Processing &
Quantification
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Streamlined workflow for hordenine quantification.

Conclusion
DART-HRMS provides a robust, rapid, and reliable method for the quantification of hordenine in

various plant matrices.[1][10] The elimination of complex sample preparation and

chromatographic separation steps significantly reduces analysis time, making it an ideal high-

throughput screening tool for quality control in the dietary supplement industry, forensic

analysis of plant-based psychoactive materials, and research in plant metabolomics.[2][11][12]

The protocol presented here is validated and demonstrates excellent sensitivity and accuracy,

proving DART-HRMS to be a superior alternative to conventional analytical techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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